1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole

• IUPAC Name: 1-ethyl-2-(oxolan-2-yl)-5-(trifluoromethyl)benzimidazole
• InChI: InChI=1S/C14H15F3N2O/c1-2-19-11-6-5-9(14(15,16)17)8-10(11)18-13(19)12-4-3-7-20-12/h5-6,8,12H,2-4,7H2,1H3
• InChI Key: PWSCKBVGWWWNGS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C(F)(F)F)N=C1C3CCCO3
• Molecular Formula: C14H15F3N2O
• Molecular Weight: 284.28 g/mol

Description

1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole, also known as TFB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. TFB is a benzimidazole derivative, which is a class of compounds known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors. 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression regulation. Additionally, 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole has been shown to bind to the dopamine D2 receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole has been shown to have various biochemical and physiological effects. 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole has been shown to reduce the production of inflammatory mediators, such as prostaglandin E2 and tumor necrosis factor-alpha. 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole has been shown to increase the expression of genes involved in immune system regulation.

Advantages and Limitations for Lab Experiments

1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole has several advantages for lab experiments, including its high purity and specific mechanism of action. 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole can be easily synthesized in large quantities, which makes it suitable for use in various scientific research applications. However, 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole also has some limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several potential future directions for 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole research. One potential direction is to investigate the use of 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another potential direction is to investigate the use of 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole as a therapeutic agent for cancer. Additionally, further research is needed to fully understand the mechanism of action of 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole and its potential side effects.

Synthesis Methods

The synthesis of 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole involves the reaction of 2-(2-aminoethyl)-1-tetrahydrofuranol with 2-(trifluoromethyl)benzimidazole-1-carboxylic acid under specific reaction conditions. The resulting product is then purified using column chromatography to obtain pure 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole. This method has been optimized to produce high yields of 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole with good purity.

Scientific Research Applications

1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole has been shown to have potential therapeutic applications in various scientific research fields. 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease have been shown to be inhibited by 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole. 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, 1-ethyl-2-(tetrahydro-2-furanyl)-5-(trifluoromethyl)-1H-benzimidazole has been shown to have anti-viral activity against various viruses, including HIV and hepatitis C virus.